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Compound of Interest

Compound Name:
n-(3,4,6-Trifluoro-2-

nitrophenyl)acetamide

Cat. No.: B112570 Get Quote

An In-depth Technical Guide to N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide

Abstract
N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide, with CAS Number 388-11-4, is a fluorinated

nitroaromatic compound.[1] Its structural features, combining a trifluorinated phenyl ring with

nitro and acetamido groups, make it a valuable intermediate in synthetic organic chemistry.

This guide provides a comprehensive overview of its chemical and physical properties, a

detailed experimental protocol for its synthesis, potential applications in research and drug

development, and essential safety and handling information. The content is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical and Physical Properties
N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide is a chemical building block with specific

physicochemical properties.[1] These properties are crucial for its handling, storage, and

application in further chemical reactions. A summary of its key quantitative data is presented in

Table 1.

Table 1: Physicochemical Properties of N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide
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Property Value

CAS Number 388-11-4[1][2]

Molecular Formula C₈H₅F₃N₂O₃[1][2]

Molecular Weight 234.13 g/mol [2]

Density 1.592 g/cm³[2]

Boiling Point 359.6°C at 760 mmHg[2]

Flash Point 171.3°C[2]

Exact Mass 234.02500 u[2]

Purity ≥95%[1][3]

IUPAC Name N-(3,4,6-trifluoro-2-nitrophenyl)acetamide[1]

Synonyms
2-Acetamido-1-nitro-3,5,6-trifluorobenzene, N-

Acetyl 2-nitro-3,4,6-trifluoroaniline[2]

InChI Key CAJSFXVPIMWHPO-UHFFFAOYSA-N[1]

Canonical SMILES
CC(=O)NC1=C(F)C=C(F)C(F)=C1--INVALID-

LINK--[O-][1]

Synthesis and Experimental Protocols
The synthesis of N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide is typically achieved through the

acetylation of its corresponding aniline precursor, 3,4,6-Trifluoro-2-nitroaniline. This reaction is

a standard procedure in organic synthesis for the formation of an amide bond from an amine.

Proposed Synthesis Pathway
The most direct route involves the reaction of 3,4,6-Trifluoro-2-nitroaniline with an acetylating

agent, such as acetic anhydride or acetyl chloride, often in the presence of a base or an acid

catalyst. The general transformation is depicted below.
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Caption: Proposed synthesis of N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide.

Detailed Experimental Protocol
This protocol is based on general methods for the acetylation of anilines.

Objective: To synthesize N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide from 3,4,6-Trifluoro-2-

nitroaniline.

Materials:

3,4,6-Trifluoro-2-nitroaniline (1 equivalent)

Acetic anhydride (1.2 equivalents)

Glacial acetic acid (as solvent)

Deionized water

Standard laboratory glassware and magnetic stirrer

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,4,6-Trifluoro-2-

nitroaniline (1 eq.) in glacial acetic acid.
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To this solution, add acetic anhydride (1.2 eq.) dropwise at room temperature.

Stir the reaction mixture continuously at room temperature for approximately 18 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture into a beaker of cold deionized water to

precipitate the product.

Collect the solid product by vacuum filtration.

Wash the filter cake with copious amounts of deionized water to remove any residual acid.

Dry the purified product under vacuum.

Purification: If necessary, the crude product can be further purified by recrystallization from an

appropriate solvent system, such as ethanol/water, to achieve higher purity.

Applications in Research and Drug Development
N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide is primarily utilized as a chemical intermediate or

building block in the synthesis of more complex molecules.[3] The presence of multiple reactive

sites—the nitro group which can be reduced to an amine, and the fluorinated aromatic ring

which can undergo nucleophilic substitution—makes it a versatile precursor.

The incorporation of fluorine and nitro groups into organic molecules is a common strategy in

medicinal chemistry and agrochemical design.[4] Fluorine can enhance metabolic stability,

binding affinity, and lipophilicity, while the nitroaniline moiety is a precursor to benzimidazoles

and other heterocyclic systems of pharmaceutical importance. While specific biological

activities for N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide are not extensively documented,

structurally related compounds have shown potential. For example, various substituted N-

phenylacetamide derivatives have been investigated for antitubercular and antibacterial

activities.[5][6]
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Caption: Logical relationships of N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide.

Safety and Handling
N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide is classified as a hazardous substance and

requires careful handling.[2]

Hazard Identification:

GHS07: Harmful/Irritant[1]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Handling and Storage:

Use only in a well-ventilated area, preferably within a chemical fume hood.[2]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1][2]

Store in a tightly closed container in a cool, dry place.[2]

Keep away from heat, sparks, and open flames.[2]

First Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.[1][2]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water.[1][2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1]

Incompatible Materials:

Strong oxidizing agents.[2]

Hazardous Combustion Products:

Combustion may produce carbon monoxide, nitrogen oxides, and hydrogen fluoride.[2]

Conclusion
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N-(3,4,6-Trifluoro-2-nitrophenyl)acetamide is a fluorinated aromatic compound with

significant potential as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and

other specialized chemical products. Its well-defined physical and chemical properties, coupled

with a straightforward synthetic route, make it an accessible and valuable tool for synthetic

chemists. Adherence to strict safety protocols is essential when handling this compound due to

its hazardous nature. Further research into the derivatization of this molecule could lead to the

discovery of novel compounds with significant biological or material science applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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